(2S,3S)-1-Tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidine-3-carbonitrile

• IUPAC Name: (2S,3S)-1-tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidine-3-carbonitrile
• InChI: InChI=1S/C13H18N4O/c1-13(2,3)17-11(18)5-9(6-14)12(17)10-7-15-16(4)8-10/h7-9,12H,5H2,1-4H3/t9-,12+/m1/s1
• InChI Key: GMDWLJGACLJDNT-SKDRFNHKSA-N
• Canonical SMILES: CC(C)(C)N1C(C(CC1=O)C#N)C2=CN(N=C2)C
• Isomeric SMILES: CC(C)(C)N1[C@@H]([C@H](CC1=O)C#N)C2=CN(N=C2)C
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol
• CAS No.: 1807882-49-0

Description

(2S,3S)-1-Tert-butyl-2-(1-methylpyrazol-4-yl)-5-oxopyrrolidine-3-carbonitrile is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrrolidine derivative, which is a class of compounds that has been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with tert-butyl groups and carbonitrile functionalities are frequently explored in synthetic chemistry for their unique reactive properties and potential as building blocks in complex molecule construction. For example, the study by Garza-Ortiz et al. (2013) on "Cobalt(II)-mediated synthesis" reveals how tert-butyl groups and related structures participate in oxidative cyclization processes, showcasing their role in developing new molecular architectures with potential applications in catalysis and material science (Garza-Ortiz et al., 2013).

Pharmaceutical Research

Pyrazole and pyrrolidine derivatives are of significant interest in pharmaceutical research for their biological activities. Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties, starting from compounds with tert-butyl groups. These compounds were tested for antitumor activity, highlighting the therapeutic potential of such structures in cancer treatment (Maftei et al., 2013).

Material Science and Catalysis

The design of new materials, particularly for catalytic applications, often involves the strategic incorporation of tert-butyl and pyrrolidine components. Zong and Thummel (2005) discussed the synthesis of dinuclear complexes with potential in water oxidation, a process critical for energy conversion and storage technologies. These complexes could be analogously related to the structural motifs found in tert-butyl and pyrrolidine-based compounds, underscoring the importance of such structures in developing advanced materials (Zong & Thummel, 2005).